molecular formula C9H9ClN2O2 B8272954 4-chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidin-7-yl acetate

4-chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidin-7-yl acetate

Cat. No.: B8272954
M. Wt: 212.63 g/mol
InChI Key: MFGNAQHGRVCAIP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidin-7-yl acetate is a useful research compound. Its molecular formula is C9H9ClN2O2 and its molecular weight is 212.63 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9ClN2O2

Molecular Weight

212.63 g/mol

IUPAC Name

(4-chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidin-7-yl) acetate

InChI

InChI=1S/C9H9ClN2O2/c1-5(13)14-7-3-2-6-8(7)11-4-12-9(6)10/h4,7H,2-3H2,1H3

InChI Key

MFGNAQHGRVCAIP-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OC1CCC2=C1N=CN=C2Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

The solution of 4-chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidine 1-oxide (2.93 g, 17.2 mmol) in acetic anhydride (50 mL) was added dropwise to the acetic anhydride (50 mL) at 50° C. After addition, the mixture was stirred at 110° C. for 2 hour. After cooling, the solvent was removed and the residue was treated with toluene and hexanes (1:1, 200 mL). The mixture was stirred and then the solvent was removed. The residue was subject to chromatography on silica gel, eluted by hexanes/ethyl acetate (4:1-3:1) to afford the 4-chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidin-7-yl acetate (2.3 g, 63%). 1H NMR (CDCl3, 400 MHz) δ 8.92 (s, 1H), 6.20-6.16 (m, 1H), 3.20-3.10 (m, 1H), 3.03-2.93 (m, 1H), 2.76-2.67 (m, 1H), 2.20-2.05 (m, 4H).
Name
4-chloro-6,7-dihydro-5H-cyclopenta[d]pyrimidine 1-oxide
Quantity
2.93 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One

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